Cas no 1396843-13-2 (N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide)

• Product Name: N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide
• CAS No: 1396843-13-2
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6348354
• PubChem ID: 71792863
• Update Time: 2025-05-21

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide
• N-[4-[benzyl(methyl)amino]but-2-ynyl]propanamide
• AKOS024542969
• 1396843-13-2
• N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)propionamide
• F6244-3232
• N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}propanamide

• Inchi： 1S/C15H20N2O/c1-3-15(18)16-11-7-8-12-17(2)13-14-9-5-4-6-10-14/h4-6,9-10H,3,11-13H2,1-2H3,(H,16,18)
• InChI Key： IRKZSDYKTOFYSS-UHFFFAOYSA-N
• SMILES： O=C(CC)NCC#CCN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide

Introduction to N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide (CAS No. 1396843-13-2)

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and the CAS number 1396843-13-2, represents a promising candidate for further exploration in drug development and medicinal chemistry. The presence of a benzyl(methyl)amino group and a propargyl moiety in its molecular framework suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The molecular structure of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide consists of a propargyl group (-C≡CH) linked to an amide moiety, which is further substituted with a 4-benzyl(methyl)amino group. This arrangement provides a rich scaffold for chemical modification, enabling the design of derivatives with enhanced pharmacological properties. The benzyl(methyl)amino group, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the development of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide with various biological targets. Studies suggest that this compound may interact with enzymes involved in inflammation and pain signaling, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, the propargyl group has been shown to facilitate the formation of stable complexes with nucleic acids, hinting at potential applications in antisense therapy or DNA intercalation.

In vitro studies have begun to unravel the pharmacological profile of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide. Initial experiments indicate that this compound exhibits moderate activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. The benzyl(methyl)amino group appears to contribute significantly to this activity by modulating the activity of key inflammatory enzymes. Furthermore, the propargyl moiety may enhance cell membrane permeability, allowing for better bioavailability and target engagement.

The synthesis of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The propargylation step is particularly critical, as it determines the integrity of the triple bond, which is essential for subsequent functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and selective transformations.

One of the most intriguing aspects of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling the creation of libraries of derivatives with tailored pharmacological properties. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The role of computational methods in optimizing the synthesis and application of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}propanamide cannot be overstated. Molecular modeling software has been instrumental in predicting optimal reaction conditions and predicting the biological activity of various derivatives. These tools have also helped identify potential side effects and interactions with other drugs, ensuring that new compounds are developed with safety in mind.

As research continues to progress, N-{4-benzyl(methyl)aminobut-2-yn-1-ylopropanamide is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique structure and versatile reactivity make it a valuable asset in medicinal chemistry research. By leveraging cutting-edge synthetic techniques and computational methods, scientists are paving the way for new treatments targeting some of humanity's most pressing health challenges.